Cas no 74051-45-9 (Tropinone hydrobromide)

Tropinone hydrobromide structure
Tropinone hydrobromide structure
Product Name:Tropinone hydrobromide
CAS No:74051-45-9
MF:C8H14BrNO
MW:220.106861591339
CID:1763443
Update Time:2023-08-03

Tropinone hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Tropinone hydrobromide
    • NSC 83230
    • 1alpha-4,5alpha-4-Tropan-3-one, hydrobromide
    • AC1MHTQ8
    • NSC-83230
    • 8-methyl-8-azabicyclo[3.2.1]octan-3-one
    • 8-methyl-8-azabicyclo[3.2.1]octan-3-one,hydrobromide
    • hydrobromide
    • 1.alpha.-4, hydrobromide
    • 1-alpha-H,5-alpha-H-Tropan-3-one, hydrobromide
    • NSC83230
    • WLN: T56 A AN GVTJ A1 &EH
    • 8-Azabicyclo(3.2.1)octan-3-one, 8-methyl-, hydrobromide (9CI)
    • Inchi: 1S/C8H13NO.BrH/c1-9-6-2-3-7(9)5-8(10)4-6;/h6-7H,2-5H2,1H3;1H
    • InChI Key: NFIYUASUOPYSJQ-UHFFFAOYSA-N
    • SMILES: Br.O=C1CC2CCC(C1)N2C

Computed Properties

  • Exact Mass: 219.02600
  • Monoisotopic Mass: 219.02588 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 220.11
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • PSA: 20.31000
  • LogP: 1.70810
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